Cas no 261510-85-4 (3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide)

• Product Name: 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide
• CAS No: 261510-85-4
• MF: C₉H₆Cl₂N₄O₂
• MW: 273.075539112091
• CID: 5762578
• PubChem ID: 2743128
• Update Time: 2025-05-19

3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-18550960
• 261510-85-4
• 3-(2,6-dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide
• 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide

• Inchi： 1S/C9H6Cl2N4O2/c10-4-2-1-3-5(11)6(4)7-13-9(17-15-7)8(16)14-12/h1-3H,12H2,(H,14,16)
• InChI Key： VFGQWBIVWVKGLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NOC(C(NN)=O)=N1)Cl

Computed Properties

• Exact Mass: 271.9867808g/mol
• Monoisotopic Mass: 271.9867808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94Ų

Additional information on 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 261510-85-4)

3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 261510-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide features a 1,2,4-oxadiazole core, which is substituted with a 2,6-dichlorophenyl group and a carbohydrazide moiety. This combination of functional groups contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds.

In the context of current trends, 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide is often discussed alongside topics such as green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its potential as a bioactive scaffold has sparked interest in computational drug design, where AI-driven molecular modeling is used to predict its interactions with biological systems.

The compound's CAS No. 261510-85-4 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial purposes. Its oxadiazole-carbohydrazide hybrid structure is also being studied for applications in material science, particularly in the development of functional polymers and coatings. These interdisciplinary applications highlight its versatility beyond traditional pharmaceutical uses.

From a safety and handling perspective, 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide requires standard laboratory precautions. While it is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with the broader industry focus on occupational health and safety protocols in chemical research.

In summary, 3-(2,6-Dichlorophenyl)-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 261510-85-4) represents a promising compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and material innovation positions it as a subject of ongoing scientific exploration. As research advances, this compound may play a pivotal role in addressing contemporary challenges in healthcare and technology.